Cas no 664982-01-8 (3-Iodo-1-ttosyl-1h-pyrrolo[2,3-b]pyridine)

• Product Name: 3-Iodo-1-ttosyl-1h-pyrrolo[2,3-b]pyridine
• CAS No: 664982-01-8
• MF: C₁₄H₁₁IN₂O₂S
• MW: 398.218814134598
• CID: 2195248
• PubChem ID: 59364194
• Update Time: 2025-04-21

3-Iodo-1-ttosyl-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-ttosyl-1h-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-[(4-Methylphenyl)sulfonyl]-
• 3-iodo-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine
• 3-Iodo-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 3-Iodo-1-tosyl-1H-pyrrolo[2,3-b]pyridine
• CS-0005152
• DTXSID80731648
• MFCD15529559
• 664982-01-8
• 1H-Pyrrolo[2,3-b]pyridine,3-iodo-1-[(4-methylphenyl)sulfonyl]-
• SCHEMBL13302164
• 3-Iodo-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C14H11IN2O2S/c1-10-4-6-11(7-5-10)20(18,19)17-9-13(15)12-3-2-8-16-14(12)17/h2-9H,1H3
• InChI Key： WTFBZNXLMIQVKC-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=CC=CN=2)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 397.95860Da
• Monoisotopic Mass: 397.95860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.3Ų